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Compound of Interest

Compound Name: 5-Nitropyridin-3-ol

Cat. No.: B065973

An In-depth Technical Guide to 5-Nitropyridin-3-
ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 5-Nitropyridin-3-ol, a heterocyclic compound of interest in medicinal chemistry
and drug development. This document consolidates available data on its characteristics,
synthesis, and potential biological relevance, presenting it in a structured format for easy
reference and comparison.

Core Physical and Chemical Properties

5-Nitropyridin-3-ol is a pale-yellow to yellow-brown solid.[1] While a definitive experimental

melting point is not widely reported in the literature, its structural analogs and computed data
suggest it is a solid at room temperature. The compound's key identifiers and properties are

summarized below.
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Property Value Source
Molecular Formula CsHaN20s3 [1112][3]
Molecular Weight 140.10 g/mol [2]
CAS Number 186593-26-0 [1][2][3]
Appearance Palle-yellow to yellow-brown 1]
solid
Boiling Point (Computed) 411.7 °C at 760 mmHg [4]
Flash Point (Computed) 202.8 °C [4]
Density (Computed) 1.507 g/cm3 [4]

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 5-Nitropyridin-3-ol is not
readily available in published literature, general methods for the synthesis of nitropyridine
derivatives can be adapted. One common approach involves the nitration of a corresponding
hydroxypyridine precursor. For instance, the synthesis of the related compound 2-hydroxy-5-
methyl-3-nitropyridine is achieved by dissolving 2-amino-5-methylpyridine in concentrated
sulfuric acid, followed by the progressive addition of a mixture of concentrated nitric acid and
concentrated sulfuric acid at an elevated temperature.[5] Another patented method for
synthesizing 3-hydroxy-2-nitropyridine involves the reaction of 3-hydroxypyridine with a nitrate
salt in the presence of acetic anhydride.[6] These methodologies suggest that 5-Nitropyridin-
3-ol could be synthesized via the nitration of 3-hydroxypyridine, though the specific reaction
conditions would require optimization to favor the formation of the 5-nitro isomer.

The reactivity of 5-Nitropyridin-3-ol is dictated by the electronic properties of the pyridine ring,
which is substituted with an electron-withdrawing nitro group and an electron-donating hydroxyl
group. The nitro group deactivates the ring towards electrophilic substitution and directs
incoming electrophiles to the meta position. Conversely, the hydroxyl group is an activating,
ortho-, para-directing group. The interplay of these two functional groups will govern the
regioselectivity of further chemical modifications. The nitro group can also undergo reduction to
an amino group, providing a route to a variety of other functionalized pyridine derivatives.
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Spectroscopic Data

Detailed experimental spectral data for 5-Nitropyridin-3-ol is scarce in the public domain.
However, based on the known spectral properties of related nitropyridine and hydroxypyridine
compounds, the following characteristics can be anticipated:

'H NMR: The proton NMR spectrum is expected to show distinct signals for the three
aromatic protons on the pyridine ring. The chemical shifts of these protons will be influenced
by the positions of the nitro and hydroxyl groups.

e 13C NMR: The carbon NMR spectrum will display five signals corresponding to the five
carbon atoms of the pyridine ring. The carbons attached to the nitro and hydroxyl groups will
exhibit characteristic downfield and upfield shifts, respectively.

e FTIR: The infrared spectrum will likely show characteristic absorption bands for the O-H
stretching of the hydroxyl group, N-O stretching vibrations of the nitro group, and C=C and
C=N stretching vibrations of the pyridine ring.

o UV-Vis: The UV-Vis spectrum is expected to exhibit absorption maxima characteristic of a
substituted pyridine ring containing a nitro group, which is a chromophore.

Potential Biological Activity

Nitropyridine derivatives are known to possess a wide range of biological activities, including
antimicrobial, anticancer, and enzyme inhibitory effects.[7] The nitro group is a key
pharmacophore in many bioactive molecules. While specific studies on the biological activity of
5-Nitropyridin-3-ol are limited, its structural features suggest potential for further investigation
in drug discovery programs. The presence of both a hydrogen bond donor (hydroxyl group) and
a hydrogen bond acceptor (nitro group) could facilitate interactions with biological targets such
as enzymes and receptors.

Further research, including in vitro bioassays to evaluate its cytotoxicity against various cell
lines and enzyme inhibition studies, is necessary to elucidate the specific biological and
pharmacological properties of 5-Nitropyridin-3-ol.

Experimental Workflows and Logical Relationships
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To facilitate further research and development involving 5-Nitropyridin-3-ol, the following
diagrams illustrate a potential synthetic workflow and a logical relationship for investigating its
biological activity.
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A potential synthetic workflow for 5-Nitropyridin-3-ol.
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Logical workflow for investigating the biological activity of 5-Nitropyridin-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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